Cas no 527-75-3 (Erythromycin B (~90%))

Erythromycin B (~90%) is a macrolide antibiotic derived from Saccharopolyspora erythraea, structurally similar to Erythromycin A but with distinct pharmacokinetic properties. This compound exhibits broad-spectrum antibacterial activity, primarily targeting Gram-positive and some Gram-negative bacteria by inhibiting protein synthesis via binding to the 50S ribosomal subunit. The ~90% purity ensures reliable performance in research and pharmaceutical applications, offering a well-characterized intermediate for derivative synthesis or mechanistic studies. Its stability under controlled conditions and consistent batch-to-batch quality make it suitable for analytical standards or antimicrobial investigations. Erythromycin B is particularly noted for its role in studying structure-activity relationships within the macrolide class.
Erythromycin B (~90%) structure
Erythromycin B (~90%) structure
Product Name:Erythromycin B (~90%)
CAS No:527-75-3
MF:C37H67NO12
MW:717.927393198013
CID:827617
PubChem ID:9918244
Update Time:2025-05-28

Erythromycin B (~90%) Chemical and Physical Properties

Names and Identifiers

    • Erythromycin B
    • 12-Deoxyerythromycin
    • (3R,4S,6R,7R,9R,11R,12S,13R,14R)-6-[4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-7,12-dihydroxy-4-(5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl)oxy-3,5,7,9,11,13-hexamethyl-oxacyclotetradecane-2,10-dione
    • SCHEMBL193989
    • Abbott-24091
    • ERYTHROMYCIN, 12-DEOXY-
    • BERYTHROMYCIN [INN]
    • DTXSID501023765
    • Berythromycine [INN-French]
    • ERB
    • BERYTHROMYCIN [WHO-DD]
    • Erythromycin B (~90%)
    • AN686JJ1YI
    • Berythromycinum
    • BDBM85998
    • Beritromicina
    • ERYTHROMYCIN B (150 MG)
    • Abbot 24091
    • ERYTHROMYCIN B [USP-RS]
    • IDRYSCOQVVUBIJ-PPGFLMPOSA-N
    • BRN 5206722
    • C06653
    • Berythromycin (USAN/INN)
    • BERYTHROMYCIN [USAN]
    • Q27103559
    • (3R,4S,5S,6R,7R,9R,11R,12S,13R,14R)-6-{[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyltetrahydro-2H-pyran-2-yl]oxy}-14-ethyl-7,12-dihydroxy-4-{[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyltetrahydro-2H-pyran-2-yl]oxy}-3,5,7,9,11,13-hexamethyloxacyclotetradecane-2,10-dione (non-preferred name)
    • CHEBI:28196
    • CHEMBL3220708
    • D03098
    • 527-75-3
    • (3R,4S,5S,6R,7R,9R,11R,12S,13R,14R)-6-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-7,12-dihydroxy-4-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,7,9,11,13-hexamethyl-oxacyclotetradecane-2,10-dione
    • ERYTHROMYCIN, 12-DEOXY
    • UNII-AN686JJ1YI
    • Berythromycin [USAN:INN]
    • NS00011669
    • Berythromycinum [INN-Latin]
    • Berythromycin
    • Berythromycine
    • Erythromycin-B
    • LMPK04000012
    • (3R,4S,5S,6R,7R,9R,11R,12S,13R,14R)-4-(2,6-dideoxy-3-C-methyl-3-O-methyl-alpha-L-ribo-hexopyranosyloxy)-14-ethyl-7,12-dihydroxy-6-[3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranosyloxy]-3,5,7,9,11,13-hexamethyloxacyclotetradecane-2,10-dione
    • Beritromicina [INN-Spanish]
    • G91247
    • Inchi: 1S/C37H67NO12/c1-14-26-20(4)29(40)21(5)28(39)18(2)16-36(9,44)33(50-35-30(41)25(38(11)12)15-19(3)46-35)22(6)31(23(7)34(43)48-26)49-27-17-37(10,45-13)32(42)24(8)47-27/h18-27,29-33,35,40-42,44H,14-17H2,1-13H3/t18-,19-,20+,21+,22+,23-,24+,25+,26-,27+,29+,30-,31+,32+,33-,35+,36-,37-/m1/s1
    • InChI Key: IDRYSCOQVVUBIJ-PPGFLMPOSA-N
    • SMILES: O([C@H]1[C@@H]([C@H](C[C@@H](C)O1)N(C)C)O)[C@H]1[C@@](C)(C[C@@H](C)C([C@H](C)[C@H]([C@@H](C)[C@@H](CC)OC([C@H](C)[C@H]([C@@H]1C)O[C@H]1C[C@](C)([C@H]([C@H](C)O1)O)OC)=O)O)=O)O

Computed Properties

  • Exact Mass: 717.46600
  • Monoisotopic Mass: 717.466327
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 7
  • Complexity: 1130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 9
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 174

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: >187oC (dec.)
  • Boiling Point: 807.6±65.0 °C at 760 mmHg
  • Flash Point: 442.2℃
  • Refractive Index: 1.526 
  • Solubility: Chloroform (Slightly), Ethanol (Slightly), Ethyl Acetate (Slightly, Heated), Met
  • PSA: 173.68000
  • LogP: 2.67070
  • Vapor Pressure: 0.0±6.5 mmHg at 25°C

Erythromycin B (~90%) Security Information

Erythromycin B (~90%) Pricemore >>

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TRC
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